Cas no 486424-20-8 (AZD2858)

• Product Name: AZD2858
• CAS No: 486424-20-8
• MF: C₂₁H₂₃N₇O₃S
• MW: 453.517421960831
• MDL: MFCD26397072
• CID: 1066850
• Update Time: 2025-04-20

AZD2858 Chemical and Physical Properties

Names and Identifiers

• AZD2858
• 3-amino-6-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]-N-pyridin-3-ylpyrazine-2-carboxamide
• 3-Amino-6-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-N-(3-pyrid inyl)-2-pyrazinecarboxamide
• AZD 2858​
• AZD-2858
• AZD 2858
• 3-amino-6-(4-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-N-(pyridin-3-yl)pyrazine-2-carboxamide
• 3-Amino-6-{4-[(4-Methylpiperazin-1-Yl)sulfonyl]phenyl}-N-Pyridin-3-Ylpyrazine-2-Carboxamide
• GSK-3 inhibition
• 3-amino-6-{4-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-N-(pyridin-3-yl)pyrazine-2-carboxamide
• GTPL8478
• C21H23N7O3S
• AOB6850
• FHCSBLWRG

• MDL： MFCD26397072
• Inchi： 1S/C21H23N7O3S/c1-27-9-11-28(12-10-27)32(30,31)17-6-4-15(5-7-17)18-14-24-20(22)19(26-18)21(29)25-16-3-2-8-23-13-16/h2-8,13-14H,9-12H2,1H3,(H2,22,24)(H,25,29)
• InChI Key： FHCSBLWRGCOVPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=C(C(NC3C=NC=CC=3)=O)N=2)N)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 730
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.408±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

AZD2858 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Pharmaceutical and Biochemical Products Medical Target Class